Cas no 894007-99-9 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894007-99-9
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 5515294
• Update Time: 2025-07-16

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H23N3O4/c1-13-3-5-17(9-14(13)2)24-12-16(11-20(24)25)23-21(26)22-15-4-6-18-19(10-15)28-8-7-27-18/h3-6,9-10,16H,7-8,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key： CWENQCOMUOSTQO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCCOC2=C1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

Recent Advances in the Study of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894007-99-9)

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894007-99-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. Researchers have synthesized and characterized this urea derivative, demonstrating its high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. The compound's unique structural features, including the benzodioxin and pyrrolidinone moieties, contribute to its selective binding and activity.

In vitro and in vivo studies have shown promising results, particularly in models of chronic inflammation and pain management. The compound exhibits significant inhibitory effects on key enzymes and receptors, such as COX-2 and TRPV1, which are critical in the inflammatory response. These findings suggest potential applications in developing novel anti-inflammatory and analgesic therapies.

Further investigations into the pharmacokinetics and toxicity profile of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea have revealed favorable bioavailability and low toxicity, making it a viable candidate for preclinical development. However, additional studies are required to optimize its formulation and evaluate its efficacy in clinical settings.

In conclusion, the compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894007-99-9) represents a promising lead molecule for therapeutic development. Its unique chemical structure and biological activity warrant further exploration to unlock its full potential in treating various diseases. Researchers and industry professionals are encouraged to collaborate on advancing this compound through the drug development pipeline.